Diolmycin B2
Overview
Description
Diolmycin B2 is a natural product found in Streptomyces with data available.
Scientific Research Applications
Anticoccidial Agent Production and Activity
Diolmycin B2, alongside other diolmycins, is a product of Streptomyces sp., a soil isolate. These compounds have shown significant activity as anticoccidial agents. Diolmycin B2, specifically, has demonstrated inhibition of Eimeria tenella growth in an in vitro assay system, highlighting its potential as a treatment against coccidiosis, a major parasitic disease in poultry (Tabata et al., 1993). Additionally, the structural elucidation of diolmycins, including B2, provides insights into their functional properties and potential for further development (Tabata et al., 1993).
Chemical Synthesis and Stereochemistry
The chemical synthesis of diolmycin B2 has been achieved, which is crucial for understanding its biological activity and potential therapeutic applications. The stereochemistry of diolmycin B2, determined through chemical synthesis, plays a significant role in its biological effects and potential pharmaceutical applications (Sunazuka et al., 1993).
properties
Product Name |
Diolmycin B2 |
|---|---|
Molecular Formula |
C16H18O4 |
Molecular Weight |
274.31 g/mol |
IUPAC Name |
(2S,3S)-1,4-bis(4-hydroxyphenyl)butane-2,3-diol |
InChI |
InChI=1S/C16H18O4/c17-13-5-1-11(2-6-13)9-15(19)16(20)10-12-3-7-14(18)8-4-12/h1-8,15-20H,9-10H2/t15-,16-/m0/s1 |
InChI Key |
HSXZRJJGRJUHLX-HOTGVXAUSA-N |
Isomeric SMILES |
C1=CC(=CC=C1C[C@@H]([C@H](CC2=CC=C(C=C2)O)O)O)O |
Canonical SMILES |
C1=CC(=CC=C1CC(C(CC2=CC=C(C=C2)O)O)O)O |
synonyms |
1,4-di-(4-hydroxyphenyl)-2,3-butanediol diolmycin B1 diolmycin B2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![{2-[2-((R)-4-Hexyl-3-oxo-3,4-dihydro-2H-benzo[1,4]oxazin-2-yl)-ethoxy]-phenyl}-acetic acid](/img/structure/B1247928.png)
![2-(4-bromophenyl)-6-methyl-N-[2-(1-oxidopyridin-1-ium-3-yl)ethyl]pyrimidin-4-amine](/img/structure/B1247929.png)
